Cas no 1021052-26-5 (5-(3,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid)

• Product Name: 5-(3,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid
• CAS No: 1021052-26-5
• MF: C₁₆H₁₅N₃O₄
• MW: 313.308003664017
• CID: 5964455
• PubChem ID: 42110093
• Update Time: 2025-10-31

5-(3,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid
• UPVJMBDXWWBQRV-UHFFFAOYSA-N
• 3H-Imidazo[4,5-b]pyridine-7-carboxylic acid, 5-(3,4-dimethoxyphenyl)-2-methyl-
• AKOS024495585
• VU0633826-1
• 1021052-26-5
• 5-(3,4-dimethoxyphenyl)-2-methyl-1H-imidazo[4,5-b]pyridine-7-carboxylic acid
• F5080-0073

• Inchi： 1S/C16H15N3O4/c1-8-17-14-10(16(20)21)7-11(19-15(14)18-8)9-4-5-12(22-2)13(6-9)23-3/h4-7H,1-3H3,(H,20,21)(H,17,18,19)
• InChI Key： UPVJMBDXWWBQRV-UHFFFAOYSA-N
• SMILES： C12NC(C)=NC1=C(C(O)=O)C=C(C1=CC=C(OC)C(OC)=C1)N=2

Computed Properties

• Exact Mass: 313.10625597g/mol
• Monoisotopic Mass: 313.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 97.3Ų

Experimental Properties

• Density: 1.359±0.06 g/cm3(Predicted)
• Boiling Point: 595.6±50.0 °C(Predicted)
• pka: 1.19±0.10(Predicted)

Additional information on 5-(3,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid

Introduction to 5-(3,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid (CAS No. 1021052-26-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

5-(3,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid, identified by the CAS number 1021052-26-5, is a structurally complex heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique pharmacophoric features. The compound belongs to the imidazopyridine class, a scaffold that has been extensively explored for its potential in drug discovery. The presence of multiple functional groups, including a dimethoxyphenyl substituent and a carboxylic acid moiety, contributes to its diverse chemical reactivity and biological activity.

The imidazo[4,5-b]pyridine core is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets. This particular derivative has been investigated for its potential applications in the development of therapeutic agents targeting neurological disorders, cancer, and inflammatory diseases. Recent studies have highlighted the compound's ability to modulate key signaling pathways involved in these conditions. For instance, research has demonstrated that 5-(3,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid exhibits inhibitory effects on certain kinases and transcription factors, which are critical in disease pathogenesis.

One of the most compelling aspects of this compound is its structural versatility, which allows for further derivatization and optimization. The dimethoxyphenyl group not only enhances the lipophilicity of the molecule but also contributes to its binding affinity for specific protein targets. Additionally, the carboxylic acid functionality provides a site for chemical modification, enabling the synthesis of prodrugs or conjugates that can improve bioavailability or target specificity. These features make 5-(3,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid a valuable scaffold for medicinal chemists seeking to develop novel therapeutics.

In recent years, there has been growing interest in using computational methods to predict the biological activity of heterocyclic compounds like 5-(3,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid. Advanced computational techniques such as molecular docking and quantum mechanical calculations have been employed to elucidate its interactions with biological targets at an atomic level. These studies have provided insights into the binding mechanisms and have helped identify key residues responsible for its activity. Such information is crucial for designing next-generation analogs with improved pharmacological profiles.

The compound's potential in oncology has been particularly well-studied. Preclinical investigations have shown that derivatives of imidazo[4,5-b]pyridine can inhibit the growth of various cancer cell lines by disrupting key signaling pathways involved in tumor progression. The dimethoxyphenyl substituent appears to play a significant role in enhancing the potency of these derivatives by improving their interaction with target proteins. Furthermore, the carboxylic acid group can be exploited to develop targeted delivery systems that selectively accumulate in tumor tissues, thereby increasing therapeutic efficacy while minimizing side effects.

Another area where 5-(3,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid shows promise is in the treatment of neurological disorders. Studies have indicated that this compound can modulate neurotransmitter release and receptor activity, making it a candidate for addressing conditions such as Alzheimer's disease and Parkinson's disease. The ability of imidazopyridines to cross the blood-brain barrier has been particularly advantageous in these applications. Researchers are exploring ways to optimize this compound's pharmacokinetic properties to enhance its therapeutic potential in neurological diseases.

The synthesis of 5-(3,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the imidazopyridine core requires multi-step reactions that often involve cyclization and functional group transformations. However, recent advances in synthetic methodology have made it possible to access this scaffold more efficiently than ever before. For example, transition-metal-catalyzed reactions have been employed to streamline key steps in the synthesis process. These innovations have not only improved yield but also reduced the environmental impact of producing this compound.

Future directions in the study of 5-(3,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid include exploring its potential as a lead compound for drug development through structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) approaches. These strategies leverage high-resolution structural information from biological targets to guide the design of molecules with enhanced binding affinity and selectivity. Additionally, there is growing interest in developing biocatalytic methods for synthesizing complex heterocycles like this one on an industrial scale.

In conclusion,5-(3,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid (CAS No. 1021052-26-5) is a structurally intriguing compound with significant potential in chemical biology and medicinal chemistry. Its unique pharmacophoric features make it a valuable scaffold for developing novel therapeutics targeting neurological disorders and cancer. Advances in computational methods and synthetic chemistry continue to enhance our understanding and utilization of this compound. As research progresses,imidazopyridines like this one are likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity.